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Cat. No.: B180755

Get Quote

A Versatile Fluorinated Building Block for Polymer
Science and Medicinal Chemistry[1]
Executive Summary

Ethyl 2-fluoro-3-hydroxypropanoate (CAS: 1993-92-6) represents a critical intermediate in
the landscape of organofluorine chemistry.[1] Structurally characterized by a vicinal fluorohydrin
motif, this compound serves as a bifunctional scaffold, bridging the gap between stable
aliphatic fluorides and reactive acrylates.

Its primary industrial utility lies in its role as a stable precursor to Ethyl 2-fluoroacrylate, a
monomer essential for high-performance optical fibers and chemically resistant coatings.[1] In
medicinal chemistry, the molecule functions as a chiral building block, offering a pathway to
monofluorinated analogs of serine and other metabolic substrates, exploiting the gauche effect
to influence conformational stability in peptidomimetics.
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This guide provides a comprehensive analysis of its physicochemical properties, synthetic
methodologies, and reactivity profile, grounded in recent industrial and academic literature.

hemical Identi | Analysis[2]

Parameter Technical Specification

IUPAC Name Ethyl 2-fluoro-3-hydroxypropanoate

Ethyl 2-fluoro-3-hydroxypropionate; 2-Fluoro-3-
Common Synonyms o )
hydroxypropionic acid ethyl ester

CAS Number 1993-92-6
Molecular Formula CsHoFO3
Molecular Weight 150.13 g/mol
SMILES CCOC(=0)C(F)CO

Contains one stereocenter at C2.[1][2][3]
Chirality Typically synthesized as a racemate unless

enzymatic methods are employed.[1]

Structural Insight: The C2 position features a fluorine atom adjacent to a carbonyl group and a
hydroxymethyl group.[1] The high electronegativity of fluorine induces a significant dipole,
lowering the pKa of the a-proton compared to non-fluorinated analogs.[1] The proximity of the
fluorine and hydroxyl groups allows for intramolecular hydrogen bonding, which can influence
the stability of the molecule during distillation and storage.[1]

Physicochemical Profile

Note: Data below synthesizes experimental values from the methyl ester homolog (MFHP) and
predictive models for the ethyl ester.
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Property

Value / Range

Notes

Physical State

Colorless to pale yellow liquid

Viscosity is slightly higher than
non-fluorinated esters due to
H-bonding.[1]

Boiling Point (Atm)

~200-210 °C (Estimated)

Methyl ester boils at 197 °C.
Ethyl ester is expected to be

slightly higher.

Boiling Point (Vac)

85-90 °C @ 1-2 mmHg

Extrapolated from methyl ester
data (80 °C @ 1-2 mmHg).

Fluorine substitution

significantly increases density

Density 1.18 — 1.24 g/mL )
relative to ethyl 3-
hydroxypropanoate.[1]
_ Miscible with most polar
N Soluble in EtOAc, DCM, ) o
Solubility organic solvents; limited
MeOH, THF A
solubility in hexanes.
Stable at neutral pH.[1]
) ) Susceptible to elimination
o Hygroscopic; Acid/Base _
Stability (dehydration) under

Sensitive

acidic/basic conditions at high

heat.

Synthetic Architectures

The synthesis of Ethyl 2-fluoro-3-hydroxypropanoate is non-trivial due to the toxicity of

fluorinated precursors and the risk of premature elimination.[1] Two primary strategies

dominate the field: the Reformatsky-Type Condensation (Research Scale) and the Claisen

Enolate Trapping (Industrial Scale).[1]

4.1. Method A: The Claisen Enolate Route (Industrial Preferred)

This method avoids the direct handling of free fluoroacetyl chloride and utilizes a "masked"

enolate strategy to control reactivity.[1]
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o Step 1: Condensation of Ethyl Fluoroacetate with Diethyl Oxalate using a strong base
(NaOEt) to form the sodium enolate salt.[1]

o Step 2: Controlled reaction of the enolate with Formaldehyde (or Paraformaldehyde) in a
buffered aqueous/organic medium.[1]

e Mechanism: The oxalate group acts as a temporary activating group that stabilizes the
enolate, allowing for selective hydroxymethylation before the oxalate moiety is cleaved
(decarbonylation/hydrolysis in situ).

4.2. Method B: Reformatsky-Type Reaction

Direct reaction of Ethyl lodofluoroacetate with formaldehyde in the presence of Zinc.[1]
¢ Pros: Direct access to the skeleton.[1][4]

o Cons: Ethyl lodofluoroacetate is expensive and unstable; Zinc activation can be inconsistent.

[1]

4.3. Visualization of Synthetic Pathways

Method A: Industrial Claisen Route

Diethyl Oxalate
Mild Acid Workup
Clai Na%E"dTHF i Sodium Enolate > + Formaldehyde - Oxalate byproduct] Ethyl 2-fluoro-3-
aisen L.ondensation Intermediate (Hydroxymethylation) hydroxypropanoate
Ethyl Fluoroacetate
(Highly Toxic)

Click to download full resolution via product page

Figure 1: The "Claisen Enolate" synthetic pathway, favored for its scalability and avoidance of
unstable iodinated precursors.

Reactivity & Transformations|[1]
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The chemical value of Ethyl 2-fluoro-3-hydroxypropanoate lies in its divergent reactivity. It
operates as a "pivot point" between stable storage and reactive application.

5.1. Dehydration to 2-Fluoroacrylates

The most commercially significant reaction.[1] The hydroxyl group is eliminated to form the a,3-
unsaturated ester.[1]

o Conditions: Mesylation (MsCI/EtsN) followed by base-mediated elimination, or direct catalytic
dehydration over solid acid catalysts (e.g., phosphates) at high temperature.

e Product: Ethyl 2-fluoroacrylate (Polymer monomer).[1]

5.2. Nucleophilic Substitution (SN2)

The primary hydroxyl group at C3 is amenable to activation (Tosylation/Triflation) and
displacement by nucleophiles (Azides, Amines, Thiols).

o Application: Synthesis of 2-fluoro-3-aminopropanoic acid derivatives (fluorinated 3-amino
acids).[1]

5.3. Oxidation

Controlled oxidation of the C3 alcohol yields the aldehyde (Ethyl 2-fluoro-3-oxopropanoate), a
highly reactive electrophile used in heterocycle synthesis.[1]

5.4. Reactivity Map[1]

Ethyl 2-fluoro-3-
hydroxypropanoate

1. Tf20
1. MsCl, Et3N 2 NaN3

2. DBU (Elimination) 3. Reduction

Dess-Martin
Periodinane

Ethyl 2-fluoroacrylate 2-Fluoro-3-amino Ethyl 2-fluoro-3-
(Polymer Monomer) propanoates oxopropanoate
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Figure 2: Divergent reactivity profile demonstrating the compound's utility as a precursor for

monomers, amino acids, and heterocycles.[1][3][5][6]

Safety & Handling Protocols

CRITICAL WARNING: While Ethyl 2-fluoro-3-hydroxypropanoate is an ester, its metabolic
breakdown or hydrolysis in vivo can theoretically release fluoroacetate or fluorolactate

derivatives.[1] Fluoroacetate is a potent inhibitor of the Krebs cycle (aconitase inhibitor).

Engineering Controls: All synthesis and handling must occur within a certified chemical fume
hood.

PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

Inhalation Risk: Low vapor pressure reduces risk at room temperature, but heating (e.qg.,
distillation) creates significant inhalation hazards. Use a closed system for all thermal
operations.[1]

Skin Contact: Fluorinated esters can penetrate the skin.[1] Wash immediately with soap and
water upon contact; do not use organic solvents for cleaning skin as they may enhance
absorption.[1]
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hydroxypropanoate Properties.[1][3][7] Source:BenchChem / PubChem Data Aggregation
URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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